molecular formula C9H6BrF3N2 B8615654 1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)-

1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)-

Cat. No.: B8615654
M. Wt: 279.06 g/mol
InChI Key: MPLXNILRYLCIHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H6BrF3N2 and its molecular weight is 279.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6BrF3N2

Molecular Weight

279.06 g/mol

IUPAC Name

6-bromo-1-methyl-2-(trifluoromethyl)benzimidazole

InChI

InChI=1S/C9H6BrF3N2/c1-15-7-4-5(10)2-3-6(7)14-8(15)9(11,12)13/h2-4H,1H3

InChI Key

MPLXNILRYLCIHN-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=CC(=C2)Br)N=C1C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 5-bromo-N1-methylbenzene-1,2-diamine (300 mg) and TFA (10 ml) was stirred at 90° C. overnight. The mixture was quenched with saturated NaHCO3 solution and extracted with EtOAc. The organic layer was separated, washed with water and brine, dried over MgSO4, passed through NH silica gel pad and concentrated in vacuo. The precipitate was collected by filtration, washed with IPE/hexane and dried in vacuo to give the title compound (265 mg) as a purple solid.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One

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